Cas no 102107-90-4 (Disulfide,1,1-dimethylethyl ethyl, radical ion(1+) (9CI))

• Product Name: Disulfide,1,1-dimethylethyl ethyl, radical ion(1+) (9CI)
• CAS No: 102107-90-4
• MF: C₆H₁₄S₂
• MW: 150.305359363556
• CID: 151663
• PubChem ID: 138136
• Update Time: 2025-04-19

Disulfide,1,1-dimethylethyl ethyl, radical ion(1+) (9CI) Chemical and Physical Properties

Names and Identifiers

• Disulfide,1,1-dimethylethyl ethyl, radical ion(1+) (9CI)
• 2-(ethyldisulfanyl)-2-methylpropane
• 2,2-Dimethyl-3,4-dithiahexane
• tert-Butyl Ethyl disulfide
• 102107-90-4
• SCHEMBL575908
• Ethyl tert-butyl disulphide
• Ethyl tert-butyl disulfide
• 2-Methyl-2-propyl ethyl disulfide
• 2-(ethyldisulfanyl)-2-methyl-propane
• Ethyl t-butyl disulfide
• CLMXSBZIYJITQU-UHFFFAOYSA-N
• Disulfide, tert-butyl ethyl
• Disulfide, 1,1-dimethylethyl ethyl
• Ethyl tert butyl disulfide
• 2-(Ethyldisulfanyl)-2-methylpropane #
• DTXSID40907100

• Inchi： 1S/C6H14S2/c1-5-7-8-6(2,3)4/h5H2,1-4H3
• InChI Key： CLMXSBZIYJITQU-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)SCC

Computed Properties

• Exact Mass: 150.05382
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• Density: 0.966g/cm3
• Boiling Point: 178.2ºC at 760 mmHg
• Flash Point: 48.2ºC
• Refractive Index: 1.5
• PSA: 0
• LogP: 3.18620